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Compound of Interest

Compound Name: 3-Ethoxypropionitrile

Cat. No.: B165598

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethoxypropionitrile, identified by the CAS number 2141-62-0, is a versatile chemical
intermediate with significant applications in organic synthesis.[1][2] Its bifunctional nature,
possessing both a nitrile and an ether group, makes it a valuable C3 building block for the
construction of more complex molecules.[3] This document provides an in-depth overview of its
properties, synthesis, and applications, tailored for professionals in research and development.

Physicochemical Properties

3-Ethoxypropionitrile is a colorless to light yellow clear liquid.[4] A comprehensive summary
of its key physicochemical properties is presented below.
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Property Value Reference(s)
CAS Number 2141-62-0 [2]
Molecular Formula CsHoaNO [2]
Molecular Weight 99.13 g/mol [2]
Boiling Point 171 °C [3]
Melting Point 48.9 °C

Density 0.894 g/cm?3 [3]
Flash Point 63 -64 °C [3]
Refractive Index 1.4075 [3]
Appearance (.20I<.)rless to Light yellow clear 4]

liquid

3-Ethoxypropanenitrile, beta-
Synonyms Ethoxypropionitrile, 2- [1]
Cyanoethyl ethyl ether

Synthesis of 3-Ethoxypropionitrile

The primary and most established method for synthesizing 3-Ethoxypropionitrile is through
the cyanoethylation of ethanol.[3] This reaction is a classic example of a Michael addition,
where ethanol adds across the carbon-carbon double bond of acrylonitrile.[3] The process is
typically catalyzed by a base and is known to be exothermic.[3]

Experimental Protocol: Base-Catalyzed Cyanoethylation
of Ethanol

The following protocol is based on a patented method for the synthesis of 3-
Ethoxypropionitrile, which is subsequently used in the preparation of 3-ethoxypropylamine.[5]

Materials:

o Ethanol
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 Acrylonitrile

o Catalyst A (a strong base, e.g., sodium ethoxide)[5]

o Reactor with temperature control and a dropping funnel

Procedure:

o Charge the reactor with ethanol and the strong base catalyst (Catalyst A).[5]

» Control the temperature of the reactor while adding acrylonitrile dropwise using the dropping
funnel.[5]

e Maintain the temperature for a specified period to allow the reaction to proceed to
completion. The goal is to achieve a concentration of over 97% 3-Ethoxypropionitrile.[5]

e The resulting 3-Ethoxypropionitrile can then be purified or used directly in subsequent
reactions, such as hydrogenation to 3-ethoxypropylamine.[5]

Acrylonitrile

Strong Base
(e.g., Sodium Ethoxide)
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ichael Addition
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( )
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Caption: Synthesis of 3-Ethoxypropionitrile via Michael Addition.
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Applications in Organic Synthesis

3-Ethoxypropionitrile serves as a crucial building block in organic chemistry due to its dual
functionality. The nitrile group can undergo a variety of transformations, including hydrolysis to
carboxylic acids, reduction to amines, and reaction with Grignard reagents to form ketones.
The ether linkage is generally stable, providing a robust backbone for further molecular
elaboration.

A significant application of 3-Ethoxypropionitrile is its use as a precursor in the synthesis of
other valuable chemicals. For instance, it can be hydrogenated to produce 3-
ethoxypropylamine, a compound with various industrial applications.[5]

Experimental Workflow: Synthesis of 3-
Ethoxypropylamine

The following workflow illustrates the conversion of 3-Ethoxypropionitrile to 3-
ethoxypropylamine.[5]

Materials:

» 3-Ethoxypropionitrile

Catalyst B (e.g., Raney nickel or Raney cobalt)[5]

Hydrogen gas

Inhibitor (e.g., liquid ammonia)[5]

High-pressure reactor (autoclave)
Procedure:

o The synthesized 3-Ethoxypropionitrile is placed in an autoclave with Catalyst B and an
inhibitor.[5]

e The reactor is flushed with nitrogen and then with hydrogen.[5]
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e The mixture is heated to a specific temperature (e.g., 85-150 °C) and pressurized with
hydrogen (e.g., 3.6-4.0 MPa).[5]

e The hydrogenation reaction is monitored until the consumption of hydrogen ceases.[5]

» The resulting 3-ethoxypropylamine is then purified by vacuum distillation to achieve a purity
of over 99.5%.[5]
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Step 1: Synthesis of 3-Ethoxypropionitrile

Ethanol + Acrylonitrile

Base-Catalyzed
Michael Addition

Step 2: Hydrogenation

Catalyst B (e.g., Raney Ni)
+ H2 + Inhibitor

High-Pressure
Hydrogenation

Step 3: Purification

Vacuum Distillation

Pure 3-Ethoxypropylamine

(>99.5%)

Click to download full resolution via product page

Caption: From 3-Ethoxypropionitrile to 3-Ethoxypropylamine.
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Spectral Data

Spectral analysis is crucial for the identification and characterization of 3-Ethoxypropionitrile.

e 1H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the
ethyl group (a triplet and a quartet) and the two methylene groups of the propionitrile
backbone.[1]

e IR Spectroscopy: The infrared spectrum exhibits a strong absorption band characteristic of
the nitrile (C=N) stretching vibration.[6]

Safety and Handling

3-Ethoxypropionitrile is a combustible liquid and can cause skin and serious eye irritation.[4]
It is essential to handle this chemical with appropriate personal protective equipment, including
gloves and eye protection, in a well-ventilated area.[4] Store in a cool, dry place away from
heat, sparks, and open flames.[4]

Hazard Statements:

e H227: Combustible liquid[7]

e H315: Causes skin irritation[7]

e H319: Causes serious eye irritation[7]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4]
e P264: Wash skin thoroughly after handling.[4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]
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o P337+P313: If eye irritation persists: Get medical advice/attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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